![molecular formula C9H7FN2O2 B1407252 Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate CAS No. 1234616-72-8](/img/structure/B1407252.png)
Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate
Overview
Description
“Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate” is a chemical compound with the molecular formula C9H7FN2O2 . It is a heterocyclic compound that can be utilized as a pharmaceutical building block .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported in several studies . A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been described . This methodology has been shown to be robust, with ninety-three 5-aminoaryl pyridines and thirty-three 5-phenol pyridines synthesized .Molecular Structure Analysis
The molecular structure of “Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate” is characterized by a six-membered heterocyclic scaffold . The introduction of various functional groups into the pyridine scaffold can improve the biological activities and physical properties of pyridine analogs .Physical And Chemical Properties Analysis
“Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate” has a molecular weight of 194.17 . It is a solid at room temperature .Scientific Research Applications
Comprehensive Analysis of Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate Applications
Cancer Research FGFR Inhibitors: Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate derivatives have been studied for their potential as fibroblast growth factor receptor (FGFR) inhibitors, which play a crucial role in cancer cell proliferation and survival. These compounds have shown promise in reducing the migration and invasion abilities of cancer cells .
Synthesis of Novel Anti-Cancer Agents: The compound’s derivatives are being explored for the design and synthesis of novel anti-cancer agents. Researchers are utilizing structure-based design strategies to optimize these derivatives to improve FGFR activities, which could lead to new treatments for various cancers .
Chemical Synthesis and Optimization: The compound serves as a starting material or intermediate in the synthesis of various chemical structures that are relevant to medicinal chemistry. It is used in reactions with other substances to create compounds with potential biological activity .
Molecular Docking Studies: The compound is used in molecular docking studies to predict binding interactions between potential drug candidates and their target proteins. This helps in understanding the efficacy and potential side effects of new drugs .
Safety and Hazards
“Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate” is classified as harmful, with hazard statements H302, H315, H320, H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if on skin: wash with plenty of soap and water (P302+P352) .
Future Directions
The development of an imaging agent superior to those currently available for the detection of Aβ deposits is a potential future direction . Additionally, the synthesis of new nortopsentin analogues, 1H-pyrrolo[2,3-b]pyridine derivatives, and their biological effects in experimental models of diffuse malignant peritoneal mesothelioma (DMPM), a rare and rapidly fatal disease, poorly responsive to conventional therapies, is another potential area of research .
properties
IUPAC Name |
methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O2/c1-14-9(13)7-3-5-2-6(10)4-11-8(5)12-7/h2-4H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVLYVFAFWIZUJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=CC(=CN=C2N1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-fluoro-1H-pyrrolo[2,3-B]pyridine-2-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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